2-Chloro-4-methoxybenzohydrazide
Overview
Description
2-Chloro-4-methoxybenzohydrazide is a chemical compound with the molecular formula C8H9ClN2O2 . It is a derivative of benzohydrazide, which is a class of compounds that have been studied for their potential applications in various fields .
Molecular Structure Analysis
The molecular weight of this compound is 200.62 . The InChI code for this compound is 1S/C8H9ClN2O2/c1-13-7-4-5(9)2-3-6(7)8(12)11-10/h2-4H,10H2,1H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model .Scientific Research Applications
Synthesis of Novel Compounds
2-Chloro-4-methoxybenzohydrazide serves as a starting compound in synthesizing various heterocyclic compounds. For instance, it was used to create novel derivatives with potential lipase and α-glucosidase inhibition properties. These derivatives include 2-{[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetyl}-4-thiosemicarbazides and Mannich bases. These compounds have shown significant activity in inhibiting lipase and α-glucosidase, indicating their potential in medical applications (Bekircan, Ülker, & Menteşe, 2015).
Crystal Structure Analysis
Research on this compound has also led to the development of compounds with interesting crystal structures. For example, the compound N′-(3-Bromo-5-chloro-2-hydroxybenzylidene)-2-methoxybenzohydrazide displays an essentially planar molecular structure with specific dihedral angles and hydrogen bonding patterns, contributing to knowledge in the field of crystallography and molecular design (Hou, 2009).
Antimicrobial and Antifungal Applications
Several studies have focused on the antimicrobial and antifungal properties of derivatives of this compound. Compounds derived from this chemical have shown effectiveness against various pathogens, such as Bacillus subtilis, Escherichia coli, Pseudomonas fluorescence, Staphylococcus aureus, Aspergillus niger, and Candida albicans. These findings suggest potential applications in developing new antimicrobial and antifungal agents (He & Xue, 2021; Hu, Xue, Zhao, & Yang, 2015).
Pharmaceutical Applications
Research into this compound has extended into pharmaceutical applications, particularly in the synthesis of novel compounds with potential medicinal properties. For example, derivatives have been created and evaluated for their analgesic and anti-inflammatory activities, indicating the role of this compound in drug discovery and development (Dewangan, Nakhate, Tripathi, Kashyap, & Dhongde, 2015).
Material Science and Electronics
This compound derivatives have been investigated for their potential in material science and electronics. Studies have explored their use in filter and band gap engineering utilities, offering insights into their applications in opto-electronic filters and electronic devices (Kolanjinathan, Hariharasuthan, Sivaramakrishnan, Patel, Joy, Vimalan, Senthilkannan, Iyanar, Gunasekaran, P, & Shanmugapriya A, 2021).
Safety and Hazards
The safety data sheet for 2-Chloro-4-methoxybenzohydrazide indicates that it may be harmful if swallowed or if it comes into contact with skin . It may also cause eye irritation . Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves and eye protection .
Properties
IUPAC Name |
2-chloro-4-methoxybenzohydrazide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O2/c1-13-5-2-3-6(7(9)4-5)8(12)11-10/h2-4H,10H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOXWLQVLCMXZLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NN)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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